Cas no 2137748-34-4 (Cyclopropanecarboxamide, N-(6-amino-5-methoxy-3-pyridinyl)-1-methyl-)

• Product Name: Cyclopropanecarboxamide, N-(6-amino-5-methoxy-3-pyridinyl)-1-methyl-
• CAS No: 2137748-34-4
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5258178
• Update Time: 2025-06-08

Cyclopropanecarboxamide, N-(6-amino-5-methoxy-3-pyridinyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-(6-amino-5-methoxy-3-pyridinyl)-1-methyl-

• Inchi： 1S/C11H15N3O2/c1-11(3-4-11)10(15)14-7-5-8(16-2)9(12)13-6-7/h5-6H,3-4H2,1-2H3,(H2,12,13)(H,14,15)
• InChI Key： FQNGYSJUOHIGEV-UHFFFAOYSA-N
• SMILES： C1(C)(C(NC2=CC(OC)=C(N)N=C2)=O)CC1

Additional information on Cyclopropanecarboxamide, N-(6-amino-5-methoxy-3-pyridinyl)-1-methyl-

Cyclopropanecarboxamide, N-(6-amino-5-methoxy-3-pyridinyl)-1-methyl- (CAS No. 2137748-34-4): An Overview

Cyclopropanecarboxamide, N-(6-amino-5-methoxy-3-pyridinyl)-1-methyl- (CAS No. 2137748-34-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopropanecarboxamides, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor effects.

The chemical structure of Cyclopropanecarboxamide, N-(6-amino-5-methoxy-3-pyridinyl)-1-methyl- features a cyclopropane ring linked to an amide group, with a substituted pyridine ring as the key functional moiety. The presence of the methoxy and amino groups on the pyridine ring imparts additional reactivity and selectivity, making this compound a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of Cyclopropanecarboxamide, N-(6-amino-5-methoxy-3-pyridinyl)-1-methyl- in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antitumor activity. Preclinical studies have demonstrated that Cyclopropanecarboxamide, N-(6-amino-5-methoxy-3-pyridinyl)-1-methyl- can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. These findings suggest that this compound could be developed as a novel anticancer agent.

In addition to its therapeutic potential, Cyclopropanecarboxamide, N-(6-amino-5-methoxy-3-pyridinyl)-1-methyl- has also been studied for its pharmacokinetic properties. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its clinical development. The compound has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

The safety profile of Cyclopropanecarboxamide, N-(6-amino-5-methoxy-3-pyridinyl)-1-methyl- has been evaluated in preclinical toxicology studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

The synthesis of Cyclopropanecarboxamide, N-(6-amino-5-methoxy-3-pyridinyl)-1-methyl- involves several steps that require careful optimization to achieve high yields and purity. One common synthetic route involves the reaction of 6-amino-5-methoxypyridine with a cyclopropane carboxylic acid derivative in the presence of a coupling reagent such as HATU or EDC·HCl. The resulting amide can then be methylated using an appropriate alkylating agent like methyl iodide or dimethyl sulfate.

In conclusion, Cyclopropanecarboxamide, N-(6-amino-5-methoxy-3-pyridinyl)-1-methyl- (CAS No. 2137748-34-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its use in clinical settings.